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Compound of Interest

Compound Name: Sophorabioside

Cat. No.: B1589151

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Sophorabioside, a natural isoflavonoid glycoside. Intended for
researchers, scientists, and professionals in drug development, this document synthesizes key
data, outlines detailed experimental protocols, and visualizes associated biological pathways to
facilitate further investigation and application of this compound.

Core Chemical Identity and Physicochemical
Properties

Sophorabioside is an isoflavone glycoside isolated primarily from the fruits and seeds of
Sophora japonica L., a plant used in traditional medicine.[1][2][3] Its chemical structure consists
of the isoflavone genistein linked to a disaccharide moiety at the 4'-hydroxyl position. This
sugar unit is specifically 2-O-(6-Deoxy-a-L-mannopyranosyl)-3-D-glucopyranoside, a
disaccharide also known as sophorabiose.[3][4]

The structural and physical properties of Sophorabioside are summarized in the table below,
providing a clear reference for experimental design and compound handling.
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Property Value References
3-[4-[[2-O-(6-Deoxy-0-L-
mannopyranosyl)--D-

IUPAC Name glucopyranosylloxy]phenyl]-5,7  [3]
-dihydroxy-4H-1-benzopyran-
4-one
Genistein-4'-O-sophorabioside,

Synonyms Genistein-4'- [3]
glucosidorhamnoside

CAS Number 2945-88-2 [L1[21[31[5]

Molecular Formula C27H30014 [1112]131[5]

Molecular Weight 578.52 g/mol [L1[2113][5]

Appearance White to light yellow powder [2]

] ] 248 °C (with slight
Melting Point [3]

decomposition)

Optical Rotation

[a]D1® -73° (c=0.027 in
pyridine)

[3]

Solubility

Soluble in DMSO, pyridine,
methanol, ethanol; sparingly

soluble in hot water.

[2](3]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.

This section outlines key experimental protocols for the isolation, analysis, and biological

evaluation of Sophorabioside.

Isolation from Sophora japonica Fruits

The following protocol describes a general method for the extraction and isolation of

Sophorabioside from its natural source.
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Workflow for Sophorabioside Isolation
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Extraction

E. Dried, powdered Sophora japonica fruits (10099

A

2. Add 95% Ethanol (1L)

A

[3. Sonicate at 45°C for 3 hours (repeat 3XD

\
4. Filter to remove solids
Y
(5. Evaporate ethanol under vacuunD

A

[6. Dissolve residue in distilled water]

Crude Extract

il

Purification
\

(7. Apply aqueous extract to Macroporous Resin Column (e.g., D-lOlD

A

ES. Elute with gradient of Ethanol in watea

\

G. Collect Sophorabioside-containing fractions]

\

Eo. Further purify by Adsorption Chromatography (e.g., Superose 129

\ 4
[11. Elute with 40% MethanoD

\

E.Z. Lyophilize pure fractions to yield Sophorabioside powdea
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(1. Culture RAW 264.7 cells)

:

(2. Pre-treat with Sophorabioside (various conc.) for 19

;

(3. Stimulate with LPS (e.g., 1 pg/mL) for 30 min)

;

4. Lyse cells and isolate nuclear/cytoplasmic proteins

;

5. Determine protein concentration (e.g., BCA assay)

6. SDS-PAGE

[7. Transfer to PVDF membrane]
[8. Block membrane (e.g., 5% BSAD

G. Incubate with primary antibody (e.g., anti-p-p65, anti-p65, anti-Lamin BlD

[10. Incubate with HRP-conjugated secondary antiboda
[11. Detect with ECL substrate)

ELZ. Image and quantify band densita
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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